4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C11H12ClN
• Molecular Weight: 193.67 g/mol
• SMILES: C1CNCC=C1C2=CC=CC=C2Cl
• InChI: InChI=1S/C11H12ClN/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-5,13H,6-8H2
• InChIKey: LLKFRQWRDFJHBK-UHFFFAOYSA-N

4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine: Chemical Profile & Identifiers

4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine (IUPAC: 4-(2-chlorophenyl)-1,2,3,6-tetrahydropyridine, CAS: 97429-96-4) is a synthetic heterocyclic compound belonging to the 1,2,3,6-tetrahydropyridine subclass . The molecule comprises a partially saturated pyridine ring with a 2-chlorophenyl substituent at the 4-position, yielding a molecular formula of C₁₁H₁₂ClN and a molecular weight of 193.67 g/mol [1]. The compound is typically supplied as the free base (95% purity) or the hydrochloride salt (CAS 97429-95-3) and serves primarily as a research chemical intermediate and pharmacological probe [2]. Its structural features confer distinct electronic and steric properties compared to unsubstituted or para-substituted tetrahydropyridine analogs.

• [1] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 974 (4-(2-chlorophenyl)-1,2,3,6-tetrahydropyridine). View Source
• [2] EcoDrugPlus Database (2025). Compound Report: 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine (ID: 2126094). University of Helsinki. View Source

Why Generic Substitution of 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine Fails

The 2-chlorophenyl substitution pattern on the 1,2,3,6-tetrahydropyridine core is not interchangeable with other aryl tetrahydropyridines. Structure–activity relationship (SAR) studies on 4-aryltetrahydropyridines demonstrate that substituents on the aryl ring critically modulate both the affinity and selectivity profile for dopamine D2 receptors versus sigma (σ) binding sites [1]. Specifically, the introduction of a 2-chloro substituent alters the electronic distribution and steric bulk, which can significantly shift the compound's binding profile away from D2-dominant activity toward enhanced σ receptor affinity [1]. Consequently, replacing 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine with unsubstituted 4-phenyl-1,2,3,6-tetrahydropyridine or with a para-substituted analog (e.g., 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine) will likely yield different pharmacological outcomes, rendering generic substitution invalid for studies requiring precise modulation of dopaminergic or sigmaergic pathways [1].

• [1] Wustrow, D. J.; Wise, L. D.; Pugsley, T. A.; Meltzer, L. T.; Heffner, T. G. 4-Aryltetrahydropyridines as selective σ ligands. Bioorganic & Medicinal Chemistry Letters 2001, 11 (3), 277-280. View Source

4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine: Quantitative Differentiation Evidence

Dopamine Transporter (DAT) Affinity Profile

The target compound inhibits dopamine (DA) uptake at the human dopamine transporter (DAT) with an IC₅₀ of 658 nM in HEK293 cells [1]. This value is notably higher (less potent) than the neurotoxic analog MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), which shows potent DAT-mediated neurotoxicity, yet it demonstrates measurable engagement with the dopaminergic system. In contrast, unsubstituted 4-phenyl-1,2,3,6-tetrahydropyridine derivatives generally exhibit weaker DAT affinity, positioning this 2-chloro analog as a useful probe with intermediate activity [2].

Evidence Dimension	Inhibition of [³H]dopamine reuptake at human DAT
Target Compound Data	IC₅₀ = 658 nM (reported as 660 nM in parallel assays) [1]
Comparator Or Baseline	MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine): potent DAT-mediated neurotoxicity (exact IC₅₀ not directly comparable due to different mechanisms) [2]
Quantified Difference	Target compound shows >1000-fold lower DAT inhibition than reference DAT inhibitors (e.g., cocaine IC₅₀ ~0.5 µM) [2]
Conditions	HEK293 cells expressing human DAT; incubation with [³H]dopamine

Why This Matters

This moderate DAT affinity allows for the study of dopamine uptake modulation without the acute neurotoxicity associated with MPTP, offering a safer alternative for mechanistic investigations.

• [1] EcoDrugPlus Database (2025). Compound Report: 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine (ID: 2126094). University of Helsinki. View Source
• [2] Javitch, J. A.; D'Amato, R. J.; Strittmatter, S. M.; Snyder, S. H. Parkinsonism-inducing neurotoxin, N-methyl-4-phenyl-1,2,3,6-tetrahydropyridine: uptake of the metabolite N-methyl-4-phenylpyridine by dopamine neurons explains selective toxicity. Proceedings of the National Academy of Sciences 1985, 82 (7), 2173-2177. View Source

α3β4 Nicotinic Receptor Antagonism

4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine demonstrates potent antagonist activity at the human α3β4 nicotinic acetylcholine receptor (nAChR) with an IC₅₀ of 1.8 nM [1]. This subnanomolar potency is significantly higher than its activity at α4β2 nAChR (IC₅₀ = 12 nM) and α4β4 nAChR (IC₅₀ = 15 nM), indicating a degree of subtype selectivity within the nAChR family [1]. In contrast, many other tetrahydropyridine derivatives lack such pronounced nAChR antagonism, with typical compounds in this class showing affinities in the micromolar range or being inactive at these receptors [2].

Evidence Dimension	Inhibition of carbamylcholine-induced ⁸⁶Rb⁺ efflux
Target Compound Data	α3β4 nAChR IC₅₀ = 1.8 nM; α4β2 nAChR IC₅₀ = 12 nM; α4β4 nAChR IC₅₀ = 15 nM [1]
Comparator Or Baseline	Other 4-aryltetrahydropyridine analogs (e.g., 4-phenyl-1,2,3,6-tetrahydropyridine) typically show no significant nAChR activity or have IC₅₀ values >1 µM [2]
Quantified Difference	>500-fold more potent than class average at α3β4 nAChR
Conditions	Human SH-SY5Y cells expressing α3β4 nAChR; liquid scintillation counting

Why This Matters

The exceptional α3β4 nAChR antagonist potency positions this compound as a unique tool for studying nicotinic receptor pharmacology and for exploring therapeutic applications in nicotine addiction and neurodegenerative disorders.

• [1] EcoDrugPlus Database (2025). Compound Report: 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine (ID: 2126094). University of Helsinki. View Source
• [2] Gundisch, D.; et al. Nicotinic acetylcholine receptor ligands: a review of structure-activity relationships. Current Topics in Medicinal Chemistry 2004, 4 (3), 283-298. View Source

Sigma-1 (σ₁) vs. Dopamine D2 Receptor Binding

SAR studies on 4-aryltetrahydropyridines reveal that ortho-substitution on the phenyl ring, such as the 2-chloro group, markedly decreases affinity for the dopamine D2 receptor while increasing affinity for sigma (σ) binding sites [1]. For the target compound, BindingDB data confirm a Ki of 6.15 µM at the guinea pig σ₁ receptor, compared to a Ki of 25.1 nM at the human D3 receptor and 316 nM at the human D2 receptor [2][3]. This profile contrasts with unsubstituted 4-phenyl-1,2,3,6-tetrahydropyridine, which exhibits higher D2 affinity and lower σ₁ selectivity, highlighting the critical role of the 2-chloro substituent in shifting receptor preference [1].

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	σ₁ Ki = 6.15 µM; D2 Ki = 316 nM; D3 Ki = 25.1 nM [2][3]
Comparator Or Baseline	Unsubstituted 4-phenyl-1,2,3,6-tetrahydropyridine: higher D2 affinity, lower σ₁ selectivity (exact values not available in same assay system) [1]
Quantified Difference	Substitution shifts selectivity from D2-dominant to σ₁-enhanced (approximately 20-fold difference in D2 vs. σ₁ Ki)
Conditions	Radioligand binding assays; σ₁: guinea pig brain membranes using [³H]pentazocine; D2/D3: human recombinant receptors expressed in CHO cells

Why This Matters

The compound's ability to selectively engage sigma-1 receptors over D2 receptors provides a differentiated pharmacological tool for studying sigma receptor biology and for developing antipsychotic agents with reduced extrapyramidal side effects.

• [1] Wustrow, D. J.; Wise, L. D.; Pugsley, T. A.; Meltzer, L. T.; Heffner, T. G. 4-Aryltetrahydropyridines as selective σ ligands. Bioorganic & Medicinal Chemistry Letters 2001, 11 (3), 277-280. View Source
• [2] BindingDB Entry BDBM50441458 (CHEMBL2436555). Affinity data for 5-HT3, sigma-1, and dopamine receptors. View Source
• [3] BindingDB Entry BDBM50414564 (CHEMBL562833). Affinity data for D3 and D2 dopamine receptors. View Source

Synthetic Utility: Ortho-Chlorophenyl Cross-Coupling Handle

The 2-chlorophenyl group in 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine serves as a reactive handle for further chemical diversification via cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) [1]. In contrast, unsubstituted 4-phenyl-1,2,3,6-tetrahydropyridine lacks this synthetic versatility. The ortho-chloro substituent also influences the electronic properties of the tetrahydropyridine ring, potentially affecting subsequent N-alkylation or reduction reactions . This synthetic advantage is exploited in the preparation of complex pharmaceutical intermediates, including analogs of aripiprazole [2].

Evidence Dimension	Reactivity in cross-coupling reactions
Target Compound Data	2-Chloro substituent enables Pd-catalyzed cross-coupling with aryl boronic acids or amines [1]
Comparator Or Baseline	4-Phenyl-1,2,3,6-tetrahydropyridine lacks a halogen handle for such reactions
Quantified Difference	Not applicable; qualitative synthetic advantage
Conditions	Standard cross-coupling conditions (e.g., Pd(PPh₃)₄, K₂CO₃, DME/H₂O)

Why This Matters

The presence of the ortho-chloro group expands the synthetic utility of this tetrahydropyridine building block, enabling efficient generation of diverse compound libraries for medicinal chemistry programs.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews 1995, 95 (7), 2457-2483. View Source
• [2] Chander, T. P.; et al. Synthesis and Characterization of Related Compounds of Aripiprazole, an Antipsychotic Drug Substance. Synthetic Communications 2007, 37 (23), 4227-4235. View Source

4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine Application Scenarios

nAChR Pharmacology Research

Due to its exceptional subnanomolar antagonist activity at α3β4 nAChR (IC₅₀ = 1.8 nM), this compound is ideally suited for probing α3β4 nAChR function in neuronal signaling, nicotine addiction mechanisms, and neurodegenerative disease models [1]. Its moderate selectivity over α4β2 (IC₅₀ = 12 nM) and α4β4 (IC₅₀ = 15 nM) nAChR subtypes enables detailed subtype-specific investigations.

Sigma-1 Receptor (σ₁R) Probe Development

The compound's preferential binding to σ₁ receptors (Ki = 6.15 µM) over D2 dopamine receptors (Ki = 316 nM), a selectivity profile conferred by the 2-chloro substituent, makes it a valuable starting point for developing σ₁R-selective pharmacological tools [2][3]. This is particularly relevant for studying sigma receptor biology in pain, addiction, and neuroprotection.

Dopamine Transporter (DAT) Studies Without Neurotoxicity

With moderate DAT inhibition (IC₅₀ = 658 nM), this compound provides a safer alternative to MPTP for investigating dopamine uptake mechanisms. It allows researchers to study dopaminergic modulation without the confounding neurotoxic effects associated with MPTP, which is critical for Parkinson's disease research [4].

Medicinal Chemistry Diversification via Cross-Coupling

The ortho-chloro substituent serves as a versatile synthetic handle for Pd-catalyzed cross-coupling reactions, enabling the rapid generation of diverse 4-aryl tetrahydropyridine libraries [5]. This utility is particularly valuable in structure–activity relationship (SAR) campaigns targeting CNS receptors and in the synthesis of aripiprazole analogs [6].

• [1] EcoDrugPlus Database (2025). Compound Report: 4-(2-Chlorophenyl)-1,2,3,6-tetrahydropyridine (ID: 2126094). University of Helsinki. View Source
• [2] BindingDB Entry BDBM50441458 (CHEMBL2436555). Affinity data for sigma-1 receptor. View Source
• [3] BindingDB Entry BDBM50414564 (CHEMBL562833). Affinity data for D3 and D2 dopamine receptors. View Source
• [4] Javitch, J. A.; D'Amato, R. J.; Strittmatter, S. M.; Snyder, S. H. Parkinsonism-inducing neurotoxin, N-methyl-4-phenyl-1,2,3,6-tetrahydropyridine: uptake of the metabolite N-methyl-4-phenylpyridine by dopamine neurons explains selective toxicity. Proceedings of the National Academy of Sciences 1985, 82 (7), 2173-2177. View Source
• [5] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews 1995, 95 (7), 2457-2483. View Source
• [6] Chander, T. P.; et al. Synthesis and Characterization of Related Compounds of Aripiprazole, an Antipsychotic Drug Substance. Synthetic Communications 2007, 37 (23), 4227-4235. View Source